Cas no 80863-59-8 (3-Furanamine, tetrahydro-2,2,4,4-tetramethyl-)

3-Furanamine, tetrahydro-2,2,4,4-tetramethyl- structure
80863-59-8 structure
Product Name:3-Furanamine, tetrahydro-2,2,4,4-tetramethyl-
CAS No:80863-59-8
MF:C8H17NO
MW:143.226682424545
CID:1802670
PubChem ID:13247941
Update Time:2025-04-21

3-Furanamine, tetrahydro-2,2,4,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Furanamine, tetrahydro-2,2,4,4-tetramethyl-
    • 80863-59-8
    • AKOS006348292
    • DB-199953
    • SCHEMBL10452601
    • Tetrahydro-2,2,4,4-tetramethyl-3-furanamine
    • Inchi: 1S/C8H17NO/c1-7(2)5-10-8(3,4)6(7)9/h6H,5,9H2,1-4H3
    • InChI Key: OMQXROQJQNKANE-UHFFFAOYSA-N
    • SMILES: O1CC(C)(C)C(C1(C)C)N

Computed Properties

  • Exact Mass: 143.131014166g/mol
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 35.2Ų
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